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Compound of Interest

Compound Name: 5-Chloro-2-methylanisole

Cat. No.: B1362451 Get Quote

An In-depth Examination of the Chemical Properties, Synthesis, Reactivity, and Safe Handling

of a Key Synthetic Building Block

Introduction
5-Chloro-2-methylanisole, also known as 4-chloro-2-methoxy-1-methylbenzene, is a

halogenated aromatic ether that serves as a versatile intermediate in organic synthesis. Its

unique substitution pattern, featuring a chlorine atom, a methyl group, and a methoxy group on

the benzene ring, imparts specific reactivity that makes it a valuable precursor in the synthesis

of more complex molecules. This guide provides a comprehensive overview of the chemical

and physical properties, synthesis, reactivity, and safe handling of 5-chloro-2-methylanisole,

tailored for researchers, scientists, and professionals in drug development and chemical

manufacturing. The strategic placement of its functional groups allows for selective

transformations, making it a key component in the construction of pharmaceutical and

agrochemical compounds.[1]

Chemical and Physical Properties
5-Chloro-2-methylanisole is a clear, colorless to pale yellow liquid at room temperature.[2] It

is characterized by the following properties:
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Property Value Source(s)

Molecular Formula C₈H₉ClO

Molecular Weight 156.61 g/mol

CAS Number 40794-04-5

Appearance
Clear colorless to pale yellow

liquid
[2]

Boiling Point 145 °C at 760 mmHg [3]

Density Approximately 1.105 g/cm³ [2]

Solubility

Poorly soluble in water;

moderately soluble in common

organic solvents such as ether

and methanol.

[2]

Flash Point 83.3 °C [2]

Refractive Index Approximately 1.514 [3]

Synthesis and Reactivity
The synthesis of 5-chloro-2-methylanisole is most effectively achieved through the

Williamson ether synthesis, a robust and widely used method for preparing ethers.[4][5][6] This

approach involves the methylation of the corresponding phenol, 4-chloro-2-methylphenol.

Synthetic Pathway: Williamson Ether Synthesis
The reaction proceeds via an Sₙ2 mechanism where the phenoxide ion, generated by

deprotonating 4-chloro-2-methylphenol with a strong base, acts as a nucleophile and attacks

the methylating agent.[4][6]
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Step 1: Deprotonation

Step 2: Methylation (Sₙ2)

4-Chloro-2-methylphenol
4-Chloro-2-methylphenoxideBase

Strong Base
(e.g., NaH, K₂CO₃)

5-Chloro-2-methylanisoleMethylating_agent

Methylating Agent
(e.g., CH₃I, (CH₃)₂SO₄)

Salt Byproduct
(e.g., NaI, K(CH₃)SO₄)
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Handling 5-Chloro-2-methylanisole

Wear Appropriate PPE:
- Nitrile gloves

- Safety goggles
- Lab coat

Work in a well-ventilated fume hood

Avoid inhalation of vapors and direct contact with skin and eyes

Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials. In case of a spill, absorb with an inert material and dispose of as hazardous waste.

Dispose of waste in accordance with local, state, and federal regulations.

End of Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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